1-(4-Chlorophenyl)-7-fluoro-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C22H13ClFNO4
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-7-fluoro-2-(furan-2-ylmethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C22H13ClFNO4/c23-13-5-3-12(4-6-13)19-18-20(26)16-10-14(24)7-8-17(16)29-21(18)22(27)25(19)11-15-2-1-9-28-15/h1-10,19H,11H2
• Standard InChI Key: MKXOZQBJSUFPEC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)F)C5=CC=C(C=C5)Cl

Introduction

1-(4-Chlorophenyl)-7-fluoro-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of dihydrochromeno-pyrrole derivatives. It features a unique combination of functional groups, including a chlorophenyl group, a fluoro substituent, and a furan-2-ylmethyl moiety attached to a chromeno[2,3-c]pyrrole-3,9-dione core. This compound has garnered significant interest in medicinal chemistry due to its potential biological activities and applications in various scientific research areas.

Synthesis Steps

• Preparation of Precursors: Furan derivatives and chlorinated phenyl groups are prepared separately.

• Condensation Reaction: The aromatic primary amine is condensed with a maleic anhydride derivative.

• Cyclization and Substitution: The resulting intermediate undergoes cyclization and substitution reactions to form the final compound.

Biological Activities and Applications

1-(4-Chlorophenyl)-7-fluoro-2-(furan-2-ylmethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been investigated for its potential biological activities, including antimicrobial, antifungal, and anticancer properties. The compound's mechanism of action involves interaction with specific molecular targets and pathways, potentially binding to enzymes or receptors to modulate biological processes.

Biological Activity Table

Activity	Description
Antimicrobial	Potential activity against microbial pathogens
Antifungal	Potential activity against fungal pathogens
Anticancer	Potential activity against cancer cells through interaction with molecular targets